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Refining AD 0261 dosage for optimal efficacy
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Compound of Interest

Compound Name: AD 0261

cat. No.: B1663492

Frequently Asked Questions (FAQS)

Q1: What is the mechanism of action for AD 0261?

Al: AD 0261 is a potent and selective, ATP-competitive inhibitor of Janus Kinase 1 (JAK1). By
binding to the ATP-binding site of JAK1, AD 0261 prevents the phosphorylation and activation
of downstream Signal Transducer and Activator of Transcription (STAT) proteins. This blockade
effectively dampens the signaling cascade of various pro-inflammatory cytokines implicated in
autoimmune and inflammatory diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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